3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide

• IUPAC Name: 3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C19H18N4O3/c1-12-17(13(2)26-23-12)11-18(24)21-16-5-3-4-14(10-16)19(25)22-15-6-8-20-9-7-15/h3-10H,11H2,1-2H3,(H,21,24)(H,20,22,25)
• InChI Key: AYTIHZARQSUBTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NC2=CC=CC(=C2)C(=O)NC3=CC=NC=C3
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide, also known as DPA-714, is a small molecule that has gained attention in scientific research due to its potential as a positron emission tomography (PET) imaging agent. PET imaging is a non-invasive technique used to visualize and measure biological processes within the body, making it a valuable tool in medical research.

Mechanism of Action

3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide binds selectively to the translocator protein (TSPO) on activated microglia and astrocytes, which are immune cells in the brain involved in neuroinflammation. TSPO is upregulated in response to neuroinflammation, making it a promising target for PET imaging.
Biochemical and Physiological Effects:
3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide has been shown to have a high affinity for TSPO, with a binding affinity of 2.7 nM. It also has good selectivity for activated microglia and astrocytes, with minimal binding to other cell types in the brain. In addition, 3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide has a favorable pharmacokinetic profile, with rapid uptake and clearance from the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide as a PET imaging agent is its high selectivity for activated microglia and astrocytes, which allows for the detection of neuroinflammation with high sensitivity and specificity. However, one limitation is that TSPO expression can also be upregulated in response to other types of cellular stress, which may lead to false positive results.

Future Directions

There are several potential future directions for research on 3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide. One area of interest is the development of new TSPO ligands with improved selectivity and binding affinity. Another area of focus is the use of 3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide in longitudinal studies to track changes in neuroinflammation over time. Additionally, there is potential for the use of 3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide in clinical settings for the diagnosis and monitoring of neurological disorders.

Synthesis Methods

The synthesis of 3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide involves several steps, including the reaction of 4-aminobenzamide with pyridine-4-carboxylic acid, followed by the addition of 3,5-dimethyl-1,2-oxazole-4-carboxylic acid and acetic anhydride. The resulting product is then purified through column chromatography to yield 3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide.

Scientific Research Applications

3-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-N-pyridin-4-ylbenzamide has been investigated for its potential as a PET imaging agent for the detection of neuroinflammation. Neuroinflammation is a complex process involving the activation of immune cells in the brain, which can play a role in a variety of neurological disorders such as Alzheimer's disease, multiple sclerosis, and Parkinson's disease.